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Compound of Interest

Compound Name: Maleic Hydrazide

Cat. No.: B159416 Get Quote

Introduction

Maleic hydrazide (MH), a synthetic plant growth regulator, is widely utilized in agricultural and

research settings.[1][2] Its primary mode of action involves the inhibition of cell division, but not

cell enlargement, making it effective for controlling plant growth, preventing sprouting in stored

crops like potatoes and onions, and as a selective herbicide.[2][3][4] In a laboratory context,

maleic hydrazide is a valuable tool for bioassays studying plant development, cytotoxicity, and

genotoxicity.[5] Chemically, it is an organic compound that exists in equilibrium between two

tautomeric forms: 1,2-dihydropyridazine-3,6-dione and 6-hydroxy-3(2H)-pyridazinone.[6]

The preparation of stable, homogenous solutions is critical for obtaining reliable and

reproducible results in bioassays. Maleic hydrazide as a free acid has limited solubility in

water, which presents a challenge for aqueous-based experiments.[6] These application notes

provide detailed protocols for the preparation of maleic hydrazide solutions using various

solvents and techniques suitable for diverse laboratory applications.

Mechanism of Action

Maleic hydrazide is absorbed by the foliage or roots and translocated throughout the plant to

regions of active cell division.[3][4] It functions as a uracil anti-metabolite, inhibiting the

synthesis of nucleic acids and proteins, which ultimately suppresses cell division and growth.[3]

[4][5] While effective as a growth regulator, it has also been shown to have genotoxic effects in

some model systems by causing chromosome breakage.[3][7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b159416?utm_src=pdf-interest
https://www.benchchem.com/product/b159416?utm_src=pdf-body
https://chemiis.com/product/maleic-hydrazide/
https://en.wikipedia.org/wiki/Maleic_hydrazide
https://en.wikipedia.org/wiki/Maleic_hydrazide
https://pharm.sinocurechem.com/discover-the-benefits-of-maleic-hydrazide/
https://openknowledge.fao.org/server/api/core/bitstreams/d561ba22-527d-406e-b942-2bd7a83a59d4/content
https://www.benchchem.com/product/b159416?utm_src=pdf-body
https://www.medchemexpress.com/maleic-hydrazide.html
https://www.coresta.org/sites/default/files/technical_documents/appendix/TN001-GN5-2018_Maleic-Hydrazide_0.pdf
https://www.benchchem.com/product/b159416?utm_src=pdf-body
https://www.coresta.org/sites/default/files/technical_documents/appendix/TN001-GN5-2018_Maleic-Hydrazide_0.pdf
https://www.benchchem.com/product/b159416?utm_src=pdf-body
https://www.benchchem.com/product/b159416?utm_src=pdf-body
https://pharm.sinocurechem.com/discover-the-benefits-of-maleic-hydrazide/
https://openknowledge.fao.org/server/api/core/bitstreams/d561ba22-527d-406e-b942-2bd7a83a59d4/content
https://pharm.sinocurechem.com/discover-the-benefits-of-maleic-hydrazide/
https://openknowledge.fao.org/server/api/core/bitstreams/d561ba22-527d-406e-b942-2bd7a83a59d4/content
https://www.medchemexpress.com/maleic-hydrazide.html
https://pharm.sinocurechem.com/discover-the-benefits-of-maleic-hydrazide/
https://www.researchgate.net/publication/227656743_The_Mode_of_Action_of_Maleic_Hydrazide_Inhibition_of_Growth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maleic Hydrazide
(Absorbed by plant)

Translocation to
Meristematic Tissues

Inhibition of Nucleic Acid
& Protein Synthesis

Inhibition of
Cell Division

Suppression of
Plant Growth

Click to download full resolution via product page

Caption: Simplified mechanism of action for maleic hydrazide in plants.

Quantitative Data
Table 1: Chemical and Physical Properties of Maleic Hydrazide
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Property Value

Chemical Formula C₄H₄N₂O₂[3]

Molecular Weight 112.09 g/mol [3]

Appearance White crystalline powder/solid[1][6]

Melting Point ~292-300 °C (decomposes)[6][8][9]

pKa 5.62[6]

Specific Gravity 1.60 at 25°C[8]

Table 2: Solubility of Maleic Hydrazide and its Salts

Solvent
Maleic Hydrazide (Free
Acid) Solubility (at 25°C)

Maleic Hydrazide
(Potassium Salt) Solubility
(at 25°C)

Water
0.6% (6,000 mg/L or 6 g/L)[8]

[9][10]

30-40% (300,000 - 400,000

mg/L)[6][9][10]

Dimethyl Sulfoxide (DMSO) 9.0% (90,000 mg/L)[9][10] Not specified

Dimethylformamide (DMF) 2.4% (24,000 mg/L)[8][9][10] Not specified

Ethanol 0.1% (1,000 mg/L)[8][10] Not specified

Acetone 0.1% (1,000 mg/L)[8] Not specified

Xylene <0.1% (<1,000 mg/L)[8][9] Not specified

Note: The free acid form is sparingly soluble in water. Its alkali metal (e.g., potassium, sodium)

and alkanolamine salts are significantly more soluble.[6][8]
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle maleic hydrazide powder in a well-ventilated area or a chemical fume hood to avoid

inhalation.

Maleic hydrazide has shown low acute toxicity but may have genotoxic effects; handle with

care.[3][5]

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Protocol 1: Preparation of Aqueous Stock Solution (Potassium Salt Method)

This protocol is suitable for bioassays requiring an aqueous vehicle. The addition of a base like

potassium hydroxide (KOH) deprotonates the acidic maleic hydrazide, forming the highly

soluble potassium salt.[6][11]

Materials:

Maleic hydrazide (powder, analytical grade)

Potassium hydroxide (KOH) pellets

High-purity water (e.g., deionized, distilled, or HPLC grade)

Volumetric flasks

Analytical balance

Magnetic stirrer and stir bar

Sonicator

Procedure:

Weighing: Accurately weigh the desired amount of maleic hydrazide. For a 100 mL stock

solution of 500 µg/mL, weigh 0.05 g.[11]
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Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add approximately 80

mL of high-purity water.[11]

Basification: Add one pellet of potassium hydroxide (KOH) to the flask.[11] The solution pH

should become basic, facilitating the formation of the soluble potassium salt.

Dissolution: Sonicate the mixture for 5-10 minutes and/or stir with a magnetic stirrer until all

solids are completely dissolved.[11] The solution should be clear.

Final Volume: Allow the solution to cool to room temperature. Bring the flask to the final 100

mL volume with high-purity water.[11] Mix thoroughly.

Storage: Store the stock solution in a refrigerator or freezer to prevent decomposition.[11]

Protocol 2: Preparation of Stock Solution in an Organic Solvent (DMSO)

This protocol is ideal for preparing high-concentration stock solutions for subsequent dilution

into aqueous media for bioassays. DMSO is a powerful solvent for maleic hydrazide.[9][10]

Materials:

Maleic hydrazide (powder, analytical grade)

Dimethyl sulfoxide (DMSO), anhydrous or cell-culture grade

Microcentrifuge tubes or glass vials

Analytical balance

Vortex mixer and/or sonicator

Procedure:

Weighing: Accurately weigh the required mass of maleic hydrazide and place it into a

suitable vial.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock

concentration (e.g., for a 100 mM stock, add 1 mL of DMSO to 11.21 mg of maleic
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hydrazide).

Dissolution: Vortex the vial vigorously. If necessary, use gentle heating (water bath at 30-

40°C) and/or sonication to aid complete dissolution.[5]

Storage: Once prepared, aliquot the stock solution into smaller volumes to prevent

degradation from repeated freeze-thaw cycles. Store at -20°C for up to one month or at

-80°C for up to six months.[5]

Protocol 3: Preparation of Working Solutions (Serial Dilution)

Working solutions are prepared by diluting the high-concentration stock solution into the

appropriate cell culture medium or buffer for the specific bioassay.

Procedure:

Calculate Dilutions: Determine the volume of stock solution needed to achieve the final

desired concentration in your assay. For example, to make a 100 µM working solution from a

100 mM DMSO stock, you would perform a 1:1000 dilution (e.g., add 1 µL of stock to 999 µL

of medium).

Perform Dilution: Add the calculated volume of the stock solution to the final volume of the

assay medium or buffer.

Mix Thoroughly: Ensure the working solution is homogenous by vortexing or inverting the

tube several times.

Solvent Control: For assays using an organic solvent stock (like DMSO), always prepare a

"vehicle control" containing the same final concentration of the solvent as the treated

samples. This accounts for any effects of the solvent itself on the biological system.

Workflow Visualization
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Caption: General workflow for the preparation of maleic hydrazide solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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